Cas no 923035-47-6 (Benzene, (1-butoxypropoxy)-)
Benzene, (1-butoxypropoxy)- structure
Product Name:Benzene, (1-butoxypropoxy)-
CAS No:923035-47-6
MF:C13H20O2
MW:208.296704292297
CID:738298
PubChem ID:71445946
Update Time:2025-04-19
Benzene, (1-butoxypropoxy)- Chemical and Physical Properties
Names and Identifiers
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- Benzene, (1-butoxypropoxy)-
- 1-butoxypropoxybenzene
- (1-BUTOXYPROPOXY)BENZENE
- DTXSID70854456
- 923035-47-6
-
- Inchi: 1S/C13H20O2/c1-3-5-11-14-13(4-2)15-12-9-7-6-8-10-12/h6-10,13H,3-5,11H2,1-2H3
- InChI Key: JHHVHLXFTQSXDB-UHFFFAOYSA-N
- SMILES: O(CCCC)C(CC)OC1C=CC=CC=1
Computed Properties
- Exact Mass: 208.146329876g/mol
- Monoisotopic Mass: 208.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 18.5Ų
Benzene, (1-butoxypropoxy)- Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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